5-(Ethoxymethoxy)benzofuran

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 5-(ethoxymethoxy)-1-benzofuran
• InChI: InChI=1S/C11H12O3/c1-2-12-8-14-10-3-4-11-9(7-10)5-6-13-11/h3-7H,2,8H2,1H3
• InChI Key: ISJLVVQDIUZTQX-UHFFFAOYSA-N
• Canonical SMILES: CCOCOC1=CC2=C(C=C1)OC=C2

Description

5-(Ethoxymethoxy)benzofuran is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of benzofuran-5-ol (2) (257 mg, 1.92 mmol) in DMF (3 mL), NaH (81 mg, 1.92 mmol, 57% dispersion in oil) was added at 0° C. The reaction mixture was warmed to room temperature and stirred 1 hour. Chloromethyl ethyl ether (214 μL, 2.30 mmol) was then added drop wise to 0° C. and the mixture was stirred at room temperature for additional 1 hour. Water (10 mL) was added and the reaction mixture was extracted with ethyl acetate (2×50 mL). The organic extracts were washed with water, brine, dried over Na2SO4, and concentrated in vacuo. Purification of the crude product by flash column chromatography using 10% ethyl acetate in hexane afforded compound (3) (273 mg) as a colourless oil.